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Compound of Interest

Compound Name: 4-Ethylcyclohexanol

Cat. No.: B027859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethylcyclohexanol is a cyclic alcohol that is finding utility as a specialty solvent in various

industrial and research applications, including the pharmaceutical sector. Its chemical structure,

consisting of a cyclohexane ring with both an ethyl group and a hydroxyl group, imparts a

unique combination of polar and non-polar characteristics. This allows it to dissolve a range of

solutes and function as a versatile intermediate in organic synthesis.[1][2] This document

provides an overview of its potential applications, relevant physicochemical data, and

generalized protocols for its use in a research and drug development setting.

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of 4-
Ethylcyclohexanol is essential for its effective application as a specialty solvent. The following

tables summarize key data points.

Table 1: General and Physical Properties of 4-Ethylcyclohexanol
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Property Value Reference(s)

CAS Number 4534-74-1 [1][3][4]

Molecular Formula C8H16O [1][4]

Molecular Weight 128.21 g/mol [4]

Appearance
Colorless to light yellow clear

liquid
[1]

Odor Mild, sweet [1]

Boiling Point 83.4-84.4 °C (at 10 mmHg) [4]

Flash Point 77 °C (closed cup) [3][4]

Density 0.889 g/cm³ [4]

Refractive Index 1.461-1.463 [3][4]

Water Solubility
Sparingly soluble (2024 mg/L

@ 25 °C, est.)
[1][3]

Table 2: Chemical and Computational Properties of 4-Ethylcyclohexanol

Property Value Reference(s)

IUPAC Name 4-ethylcyclohexan-1-ol [5]

Synonyms
Ethylcyclohexanol, 4-

Ethylcyclohexan-1-ol
[1][2]

pKa (Predicted) 15.32 ± 0.40 [1]

LogP (o/w, est.) 2.327 [3]

Topological Polar Surface Area 20.2 Å² [1]

Applications in Pharmaceutical Research and
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://wap.guidechem.com/encyclopedia/4-ethylcyclohexanol-dic289645.html
https://www.thegoodscentscompany.com/data/rw1202481.html
https://www.chemnet.com/cas/en/4534-74-1/4-Ethylcyclohexanol.html
https://wap.guidechem.com/encyclopedia/4-ethylcyclohexanol-dic289645.html
https://www.chemnet.com/cas/en/4534-74-1/4-Ethylcyclohexanol.html
https://www.chemnet.com/cas/en/4534-74-1/4-Ethylcyclohexanol.html
https://wap.guidechem.com/encyclopedia/4-ethylcyclohexanol-dic289645.html
https://wap.guidechem.com/encyclopedia/4-ethylcyclohexanol-dic289645.html
https://www.chemnet.com/cas/en/4534-74-1/4-Ethylcyclohexanol.html
https://www.thegoodscentscompany.com/data/rw1202481.html
https://www.chemnet.com/cas/en/4534-74-1/4-Ethylcyclohexanol.html
https://www.chemnet.com/cas/en/4534-74-1/4-Ethylcyclohexanol.html
https://www.thegoodscentscompany.com/data/rw1202481.html
https://www.chemnet.com/cas/en/4534-74-1/4-Ethylcyclohexanol.html
https://wap.guidechem.com/encyclopedia/4-ethylcyclohexanol-dic289645.html
https://www.thegoodscentscompany.com/data/rw1202481.html
https://www.benchchem.com/product/b027859?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylcyclohexanol
https://wap.guidechem.com/encyclopedia/4-ethylcyclohexanol-dic289645.html
https://cymitquimica.com/cas/4534-74-1/
https://wap.guidechem.com/encyclopedia/4-ethylcyclohexanol-dic289645.html
https://www.thegoodscentscompany.com/data/rw1202481.html
https://wap.guidechem.com/encyclopedia/4-ethylcyclohexanol-dic289645.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific, detailed public-domain data on the use of 4-Ethylcyclohexanol as a specialty

solvent for drug development is limited, its properties suggest potential in several areas.

Solvent for Poorly Soluble Active Pharmaceutical
Ingredients (APIs)
The amphiphilic nature of 4-Ethylcyclohexanol, with its hydroxyl group and alkyl chain,

suggests it may be a suitable solvent for APIs that have poor solubility in common aqueous or

highly non-polar organic solvents.

Hypothetical Solubility Data

Disclaimer: The following table is for illustrative purposes only and is intended to demonstrate

how solubility data for 4-Ethylcyclohexanol would be presented. These values are not based

on experimental results found in the cited literature.

Table 3: Illustrative Solubility of Selected APIs in 4-Ethylcyclohexanol at 25 °C

Active Pharmaceutical
Ingredient (API)

Molecular Weight ( g/mol )
Hypothetical Solubility in
4-Ethylcyclohexanol
(mg/mL)

Ibuprofen 206.29 150

Ketoprofen 254.28 120

Griseofulvin 352.77 25

Itraconazole 705.64 10

Reaction Solvent in Organic Synthesis
4-Ethylcyclohexanol can serve as a reaction medium for the synthesis of pharmaceutical

intermediates.[1] Its relatively high boiling point allows for reactions to be conducted at elevated

temperatures, and its ability to dissolve a variety of organic compounds makes it a versatile

choice.

Crystallization Solvent
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The selection of an appropriate solvent is critical for obtaining the desired crystalline form of an

API. 4-Ethylcyclohexanol, or mixtures containing it, could be explored in crystallization

processes to control crystal habit, size, and polymorphism.

Experimental Protocols
The following are generalized protocols that can be adapted for the use of 4-
Ethylcyclohexanol in a laboratory setting.

Protocol 1: Determination of API Solubility
Objective: To determine the equilibrium solubility of an API in 4-Ethylcyclohexanol.

Materials:

4-Ethylcyclohexanol (analytical grade)

Active Pharmaceutical Ingredient (API) powder

Vials with screw caps

Orbital shaker or magnetic stirrer with heating capabilities

Analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or UV-Vis spectrophotometer

Procedure:

Add an excess amount of the API to a pre-weighed vial.

Record the exact weight of the API.

Add a known volume of 4-Ethylcyclohexanol to the vial.

Securely cap the vial and place it in an orbital shaker or on a magnetic stirrer at a controlled

temperature (e.g., 25 °C or 37 °C).
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Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24-48

hours).

After equilibration, visually inspect the vial to confirm the presence of undissolved solid.

Centrifuge the vial at a high speed to sediment the undissolved API.

Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent for

analysis.

Quantify the concentration of the dissolved API using a validated HPLC or UV-Vis method.

Calculate the solubility in mg/mL.

Protocol 2: Use as a Reaction Solvent in Organic
Synthesis (Illustrative Example: Esterification)
Objective: To use 4-Ethylcyclohexanol as a solvent for the synthesis of an ester intermediate.

Materials:

Carboxylic acid reactant

Alcohol reactant

Acid catalyst (e.g., sulfuric acid)

4-Ethylcyclohexanol (reaction solvent)

Round-bottom flask

Reflux condenser

Heating mantle with temperature control

Magnetic stirrer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b027859?utm_src=pdf-body
https://www.benchchem.com/product/b027859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard work-up and purification equipment (separatory funnel, rotary evaporator,

chromatography columns)

Procedure:

To a round-bottom flask, add the carboxylic acid, the alcohol, and a magnetic stir bar.

Add a sufficient volume of 4-Ethylcyclohexanol to dissolve the reactants.

Slowly add a catalytic amount of sulfuric acid.

Attach a reflux condenser and heat the reaction mixture to the desired temperature (e.g., 80-

100 °C).

Monitor the reaction progress using an appropriate technique (e.g., TLC or GC).

Once the reaction is complete, cool the mixture to room temperature.

Perform an aqueous work-up to remove the catalyst and any water-soluble byproducts.

Separate the organic layer containing the product and 4-Ethylcyclohexanol.

Remove the 4-Ethylcyclohexanol under reduced pressure using a rotary evaporator.

Purify the crude product by a suitable method, such as column chromatography.

Protocol 3: Cooling Crystallization of an API
Objective: To crystallize an API from a 4-Ethylcyclohexanol solution using a cooling method.

Materials:

API to be crystallized

4-Ethylcyclohexanol

Crystallization vessel (e.g., Erlenmeyer flask)

Heating plate with stirring
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Filtration apparatus (e.g., Büchner funnel)

Vacuum oven

Procedure:

In the crystallization vessel, dissolve the API in a minimal amount of 4-Ethylcyclohexanol at

an elevated temperature to create a saturated solution.

Once the API is fully dissolved, slowly cool the solution to room temperature without agitation

to allow for the formation of large crystals.

For further crystal growth, the vessel can be placed in a refrigerator or ice bath.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold anti-solvent (a solvent in which the API is

poorly soluble) to remove any residual 4-Ethylcyclohexanol.

Dry the crystals in a vacuum oven at a suitable temperature.

Visualizations
The following diagrams illustrate logical workflows relevant to the application of 4-
Ethylcyclohexanol as a specialty solvent.
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Fig. 1: Logical workflow for evaluating 4-Ethylcyclohexanol as a specialty solvent.
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Fig. 2: Hypothetical drug action pathway utilizing a 4-Ethylcyclohexanol-based formulation.

Safety Considerations
4-Ethylcyclohexanol should be handled with appropriate safety precautions in a well-

ventilated laboratory. It is recommended to consult the Safety Data Sheet (SDS) before use.

Personal protective equipment, including safety glasses, gloves, and a lab coat, should be

worn.

Conclusion
4-Ethylcyclohexanol presents itself as a potentially valuable specialty solvent for

pharmaceutical research and development due to its unique physicochemical properties. While

detailed application data in the public domain is currently sparse, the information and

generalized protocols provided here offer a foundation for its exploration in solubilizing poorly

soluble APIs, as a medium for organic synthesis, and in crystallization processes. Further

research is warranted to fully characterize its utility and establish specific, optimized protocols

for various drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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